Cas no 2168510-34-5 ({2,6-dioxaspiro3.4octan-5-yl}methanamine)

• Product Name: {2,6-dioxaspiro3.4octan-5-yl}methanamine
• CAS No: 2168510-34-5
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 6084646
• PubChem ID: 165505692
• Update Time: 2025-10-21

{2,6-dioxaspiro3.4octan-5-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2,6-dioxaspiro3.4octan-5-yl}methanamine
• EN300-1479074
• {2,6-dioxaspiro[3.4]octan-5-yl}methanamine
• 2168510-34-5

• Inchi： 1S/C7H13NO2/c8-3-6-7(1-2-10-6)4-9-5-7/h6H,1-5,8H2
• InChI Key： ALWMNFZTLDDXGM-UHFFFAOYSA-N
• SMILES： O1CC2(C1)CCOC2CN

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 44.5Ų

Additional information on {2,6-dioxaspiro3.4octan-5-yl}methanamine

Introduction to {2,6-dioxaspiro[3.4]octan-5-yl}methanamine (CAS No. 2168510-34-5)

{2,6-dioxaspiro[3.4]octan-5-yl}methanamine (CAS No. 2168510-34-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic amines, which are known for their diverse biological activities and potential therapeutic applications. The spirocyclic structure of {2,6-dioxaspiro[3.4]octan-5-yl}methanamine provides it with unique chemical and physical properties that make it an attractive candidate for various drug discovery and development efforts.

The chemical structure of {2,6-dioxaspiro[3.4]octan-5-yl}methanamine consists of a spirocyclic ring system with two oxygen atoms and a primary amine group attached to the spiro center. This structural arrangement confers the compound with high stability and solubility, which are crucial factors for its potential use in pharmaceutical formulations. The presence of the dioxaspiro ring system also contributes to the compound's rigidity, which can enhance its binding affinity to specific biological targets.

Recent studies have highlighted the potential of {2,6-dioxaspiro[3.4]octan-5-yl}methanamine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory activity, {2,6-dioxaspiro[3.4]octan-5-yl}methanamine has also been investigated for its potential as an antiviral agent. A study published in Antiviral Research demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza A virus and herpes simplex virus (HSV). The antiviral mechanism is believed to involve interference with viral entry and replication processes within host cells.

The pharmacokinetic properties of {2,6-dioxaspiro[3.4]octan-5-yl}methanamine have been extensively studied to assess its suitability for drug development. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, which are desirable characteristics for a potential therapeutic agent. Furthermore, toxicological studies have shown that {2,6-dioxaspiro[3.4]octan-5-yl}methanamine is well-tolerated at therapeutic doses with minimal side effects.

The synthetic route for producing {2,6-dioxaspiro[3.4]octan-5-yl}methanamine has been optimized to ensure high yield and purity. A multi-step synthesis involving ring formation and functional group manipulation has been developed, allowing for efficient large-scale production of the compound. This synthetic accessibility is crucial for advancing the compound through preclinical and clinical stages of drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of {2,6-dioxaspiro[3.4]octan-5-yl}methanamine in human subjects. Early-phase trials have shown promising results, with the compound demonstrating significant therapeutic benefits in patients with inflammatory conditions and viral infections. These findings have generated considerable interest from pharmaceutical companies and academic institutions alike.

In conclusion, {2,6-dioxaspiro[3.4]octan-5-yl}methanamine (CAS No. 2168510-34-5) represents a promising lead compound in the field of medicinal chemistry due to its unique structural features and diverse biological activities. Its potential applications in treating inflammatory diseases and viral infections make it an attractive target for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, it is likely that this compound will play a significant role in advancing medical treatments in the coming years.